Cas no 1261232-04-5 ([1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol)

[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol is a heterocyclic compound featuring a quinoxaline core substituted with a chloro group and a piperidine moiety bearing a hydroxymethyl functional group. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The chloro-quinoxaline scaffold offers potential for further functionalization, while the piperidine ring enhances molecular diversity and binding affinity. The hydroxymethyl group provides a versatile handle for derivatization or conjugation. Its well-defined synthetic pathway ensures consistent purity, making it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's stability and solubility profile further support its utility in experimental and industrial settings.

[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol structure

1261232-04-5 structure

Product Name:[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol

CAS No:1261232-04-5

MF:C₁₄H₁₆ClN₃O

MW:277.749341964722

CID:2166365

Update Time:2025-06-11

[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

- [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol
- (1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol
- [1-(3-chloroquinoxalin-2-yl)piperidin-4-yl]methanol
- SBB075726
- [1-(3-chloroquinoxalin-2-yl)-4-piperidyl]methan-1-ol
- Inchi： 1S/C14H16ClN3O/c15-13-14(18-7-5-10(9-19)6-8-18)17-12-4-2-1-3-11(12)16-13/h1-4,10,19H,5-9H2
- InChI Key： MNCCKHMZMCRIKT-UHFFFAOYSA-N
- SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCC(CO)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 296
Topological Polar Surface Area: 49.2

[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM221478-1g	(1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol	1261232-04-5	97%	1g	$599	2021-08-04
Chemenu	CM221478-1g	(1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol	1261232-04-5	97%	1g	$***	2023-03-30
Fluorochem	089852-500mg	1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol	1261232-04-5		500mg	￡320.00	2022-03-01

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Additional information on [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol

Comprehensive Overview of [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol (CAS No. 1261232-04-5)

[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol is a specialized quinoxaline derivative with a unique molecular structure that combines a piperidine ring and a methanol functional group. This compound, identified by its CAS No. 1261232-04-5, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 3-chloro-quinoxalin-2-yl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in quinoxaline-based compounds, particularly in the context of antimicrobial resistance (AMR) and sustainable agriculture. Researchers are exploring derivatives like [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol for their potential to address global challenges such as drug-resistant infections and eco-friendly pest control. These applications align with current trends in green chemistry and precision medicine, where targeted molecular designs are prioritized.

The synthesis of CAS No. 1261232-04-5 involves multi-step organic reactions, including N-alkylation and hydroxylation, to achieve the desired piperidin-4-yl-methanol backbone. Its structural versatility allows for further modifications, enabling the development of novel bioactive molecules. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its molecular integrity.

In the pharmaceutical sector, [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol is investigated for its potential as a kinase inhibitor or GPCR modulator. These targets are pivotal in treating cancer, inflammatory diseases, and neurological disorders. The compound's lipophilic properties and hydrogen-bonding capacity contribute to its drug-likeness, a key metric in medicinal chemistry.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 1261232-04-5 is rising, driven by advancements in automated synthesis and AI-driven molecular design. Companies are leveraging computational modeling to predict the compound's ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating its integration into preclinical pipelines.

Environmental and regulatory considerations are also paramount. The chloro-substituted quinoxaline core necessitates rigorous ecotoxicological assessments to ensure compliance with REACH and FDA guidelines. Researchers emphasize biodegradability studies to mitigate potential ecological impacts, aligning with the principles of sustainable development.

In summary, [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol represents a promising scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to global health and environmental sustainability underscores its value as a subject of ongoing scientific exploration.